Cas no 897935-17-0 (5-Morpholinopyridine-2-boronic Acid Pinacol Ester)

• Product Name: 5-Morpholinopyridine-2-boronic Acid Pinacol Ester
• CAS No: 897935-17-0
• MF: C₁₅H₂₃BN₂O₃
• MW: 290.165724039078
• CID: 1033907
• PubChem ID: 45786398
• Update Time: 2025-10-31

5-Morpholinopyridine-2-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)morpholine
• 4-[6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-yl]-morpholine
• 4-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]morpholine
• 5-MORPHOLINOPYRIDINE-2-BORONIC ACID PINACOL ESTER
• A-9245
• J-513607
• CS-0174955
• SCHEMBL1136870
• DTXSID20671337
• 897935-17-0
• AKOS015947455
• MB10288
• WLZ3055
• DB-305095
• 5-Morpholinopyridine-2-boronic Acid Pinacol Ester

• Inchi： 1S/C15H23BN2O3/c1-14(2)15(3,4)21-16(20-14)13-6-5-12(11-17-13)18-7-9-19-10-8-18/h5-6,11H,7-10H2,1-4H3
• InChI Key： XXNGNDDZPWTJOE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CN=2)N2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 290.18000
• Monoisotopic Mass: 290.1801728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.82000
• LogP: 1.28240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Morpholinopyridine-2-boronic Acid Pinacol Ester

Recent Advances in the Application of 5-Morpholinopyridine-2-boronic Acid Pinacol Ester (CAS: 897935-17-0) in Chemical Biology and Drug Discovery

5-Morpholinopyridine-2-boronic Acid Pinacol Ester (CAS: 897935-17-0) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and drug discovery. This compound, characterized by its morpholine and pinacol boronic ester functionalities, serves as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic scaffolds. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the fields of oncology and infectious diseases.

One of the most notable advancements involves the use of 5-Morpholinopyridine-2-boronic Acid Pinacol Ester in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer. Researchers have successfully incorporated this boronic ester into the structure of small-molecule inhibitors targeting specific kinases, such as PI3K and mTOR. These inhibitors have demonstrated promising preclinical activity, with improved selectivity and reduced off-target effects compared to earlier generations of kinase inhibitors.

In addition to its role in kinase inhibitor development, 5-Morpholinopyridine-2-boronic Acid Pinacol Ester has been employed in the design of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that selectively degrade disease-causing proteins by harnessing the ubiquitin-proteasome system. The boronic acid moiety of this compound facilitates the formation of stable interactions with target proteins, enhancing the efficiency of protein degradation. Recent studies have reported the successful application of this strategy in targeting oncogenic proteins, such as BET family proteins, with significant antitumor effects observed in vitro and in vivo.

Another emerging application of 5-Morpholinopyridine-2-boronic Acid Pinacol Ester is in the field of antibiotic development. Boronic acid derivatives have shown potential as β-lactamase inhibitors, which can restore the efficacy of β-lactam antibiotics against resistant bacterial strains. Preliminary studies have demonstrated that this compound exhibits inhibitory activity against certain classes of β-lactamases, suggesting its utility in combating antibiotic resistance. Further optimization of its structure is underway to enhance its potency and pharmacokinetic properties.

The synthetic versatility of 5-Morpholinopyridine-2-boronic Acid Pinacol Ester has also been explored in the context of bioconjugation and labeling strategies. Its boronic ester group can undergo selective reactions with diols and other nucleophiles, making it a valuable tool for modifying biomolecules. Recent work has utilized this property to develop fluorescent probes and affinity tags for studying protein-protein interactions and cellular processes. These tools have provided new insights into the dynamics of biological systems and have potential applications in diagnostic assays.

Despite these promising developments, challenges remain in the optimization of 5-Morpholinopyridine-2-boronic Acid Pinacol Ester for clinical applications. Issues such as solubility, stability, and off-target effects need to be addressed through further structural modifications and formulation studies. Additionally, the scalability of its synthesis and the cost-effectiveness of its production are critical factors that will influence its widespread adoption in drug discovery programs.

In conclusion, 5-Morpholinopyridine-2-boronic Acid Pinacol Ester (CAS: 897935-17-0) represents a valuable building block in chemical biology and drug discovery, with diverse applications ranging from kinase inhibitor design to antibiotic development. Ongoing research efforts are expected to uncover new opportunities for this compound, further solidifying its role in advancing therapeutic innovation. Future studies should focus on addressing the current limitations and exploring its potential in emerging areas such as targeted protein degradation and precision medicine.